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Compound of Interest

Compound Name: DL-Cysteine-d1

Cat. No.: B15138689

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a comprehensive overview of the safety and handling
guidelines for DL-Cysteine-d1. The information herein is compiled from publicly available
safety data sheets (SDS) and scientific literature for the closely related compound DL-Cysteine.
While the deuterated form is expected to have a similar safety profile, it is imperative to consult
the specific SDS provided by the supplier of your material and to conduct a thorough risk
assessment before use.

Introduction

DL-Cysteine-d1 is a deuterated form of the non-essential amino acid DL-Cysteine. Cysteine
and its derivatives are utilized in various fields, including pharmaceuticals, cosmetics, and the
food industry.[1] In pharmaceutical research and drug development, isotopically labeled
compounds like DL-Cysteine-d1 are valuable tools in pharmacokinetic and metabolic studies.
Understanding the safety and handling of this compound is crucial for ensuring the well-being
of laboratory personnel and the integrity of research.

Hazard Identification and Classification

DL-Cysteine is considered a hazardous substance.[2] It is harmful if swallowed and can cause
irritation to the eyes, respiratory system, and skin.[2]

GHS Hazard Classification:
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Hazard Class Category

Acute Toxicity, Oral 4

Skin Corrosion/Irritation 2

Serious Eye Damage/Eye Irritation 2

Specific target organ toxicity (single exposure) 3 (Respiratory system)

Signal Word: Warning[3]

Hazard Statements:

H302: Harmful if swallowed.[3]

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Physical and Chemical Properties

The following table summarizes the known physical and chemical properties of DL-Cysteine.
This data should be used as a reference for DL-Cysteine-d1, as significant deviations are not

expected.
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Property Value Source
Molecular Formula CsHeDNO2S
Molecular Weight 122.17 g/mol
Colorless crystalline powder[2]
Appearance i ] [1112]14]
[4] or off-white solid[1]
Melting Point >197°C (dec.)[1], 225 °C (dec.)  [1][5][6€]
Boiling Point 293.9°C at 760 mmHg [1]
Density 1.334 g/cm3 [1]
Slightly soluble in water.[2][4]
N Soluble in DMSO and aqueous
Solubility , _ [LI[21[4][5]16]
acid.[1][5][6] Insoluble in
acetone.[5][6]
pKa 2.07+0.10 (Predicted) [6]
LogP 0.230 (est) [6]

Toxicological Information

Accidental ingestion of DL-Cysteine may be harmful, with animal experiments indicating that
ingestion of less than 150 grams could be fatal or cause serious health damage.[2] The
material may act as an NMDA receptor agonist at high concentrations.[5]

Key Toxicological Findings (from studies on L-cysteine and D-cysteine):

o Oral Administration in Rats: Repeated-dose studies on rats showed that L-cysteine and D-
cysteine can cause renal injuries.[7][8][9] High doses also led to salivation and focal erosion
in the stomach mucosa.[7][8][9]

e No-Observed-Adverse-Effect Level (NOAEL): The NOAEL for L-cysteine was determined to
be less than 500 mg/kg/day, and for D-cysteine, it was 500 mg/kg/day in rats.[7][8][9]

Experimental Protocols: Safe Handling Procedures
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Adherence to strict safety protocols is mandatory when handling DL-Cysteine-d1. The

following procedures are based on best practices for handling hazardous chemical powders.

5.1. Personal Protective Equipment (PPE)

A thorough risk assessment should guide the selection of PPE. The following diagram

illustrates the logical selection of PPE based on potential hazards.

Hazard Assessment

Assess Chemical Hazards
(Toxicity, Irritation, etc.)

PPE Selection

Eye Protection

(Safety Glasses/Goggles)

Skin Irritant Hand Protection
(Nitrile/Butyl Gloves)

(Dust Generation)

General Handling
Body Protection
(Lab Coat/Apron)

Inhalation Hazard

Respiratory Protection

(Dust Mask/Respirator)

Click to download full resolution via product page

Caption: Logical workflow for selecting appropriate PPE.

Recommended PPE:

+ Eye Protection: Safety glasses with side shields or chemical goggles.[2]

+ Hand Protection: Compatible chemical-resistant gloves such as nitrile, butyl, or

polychloroprene rubber.[2] Gloves should be inspected for degradation before use and

replaced if contaminated.[2]
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» Body Protection: A laboratory coat or overalls and a PVC apron if there is a risk of significant
exposure.[2]

» Respiratory Protection: Use only in a well-ventilated area.[10] If dust is generated, a NIOSH-
approved N95 dust mask or higher-level respirator should be worn.

5.2. Engineering Controls
e Work should be conducted in a well-ventilated laboratory.

o For procedures with a high likelihood of generating dust, a chemical fume hood or a glove
box should be used.

5.3. General Handling and Hygiene

Avoid all personal contact, including inhalation of dust.[2][4]

Wash hands thoroughly after handling.[10]

Do not eat, drink, or smoke in the laboratory.[10]

Remove contaminated clothing and wash it before reuse.[10]

Avoid contact with oxidizing agents, as this may result in ignition.[2][4]

First Aid Measures

In the event of exposure, follow these first aid procedures:
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Exposure Route

First Aid Measures

Eye Contact

Immediately flush eyes with fresh running water
for at least 15 minutes, holding the eyelids open.
[2][10] Seek medical attention if irritation

persists.[10]

Skin Contact

Immediately remove all contaminated clothing
and flush the skin and hair with running water
and soap, if available.[2][4] Seek medical

attention if irritation occurs.[10]

Remove the individual from the contaminated

area to fresh air.[2][4][10] If the person is not

Inhalation ) ] o o
breathing, provide artificial respiration.[10] Seek
medical attention.[10]
If swallowed, rinse the mouth with water.[3][10]
Ingestion Call a poison center or doctor for treatment

advice.[10]

Storage and Disposal

Proper storage and disposal are critical to maintaining a safe laboratory environment.

7.1. Storage

» Store in original, tightly sealed containers in a cool, dry, and well-ventilated area.[2]

o Keep in a dark place under an inert atmosphere.[6] Recommended storage temperature is

-20°C.[1]

» Avoid reaction with oxidizing agents.[2][4]

7.2. Spill and Leak Procedures

e Minor Spills: Remove all ignition sources.[2][4] Clean up spills immediately, avoiding contact

with skin and eyes.[2][4] Use dry clean-up procedures to avoid generating dust.[2][4] Place

the spilled material in a suitable, labeled container for waste disposal.[2][4]
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e Major Spills: Evacuate the area and alert emergency responders.[2][4]

7.3. Disposal

» All waste must be handled in accordance with local, state, and federal regulations.[2]
» Dispose of the contents and container to an approved waste disposal plant.[10]

e Puncture containers to prevent reuse before disposal in an authorized landfill.[2]

Laboratory Safety Workflow

The following diagram outlines a general workflow for the safe handling of chemical
compounds in a laboratory setting.
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Caption: General laboratory safety workflow for handling chemicals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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